Cas no 893356-22-4 (6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one)

• Product Name: 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one
• CAS No: 893356-22-4
• MF: C₁₈H₂₀ClNO₄
• MW: 349.808704376221
• CID: 6231216
• PubChem ID: 8031322
• Update Time: 2025-05-20

6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one
• 6-chloro-4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-7-methylchromen-2-one
• 6-chloro-4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-7-methyl-2H-chromen-2-one
• F1864-0073
• AKOS002289441
• 893356-22-4
• Z354526792
• 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-6-chloro-7-methyl-2H-chromen-2-one

• Inchi： 1S/C18H20ClNO4/c1-12-8-16-14(10-15(12)19)13(9-17(21)24-16)11-20-4-2-18(3-5-20)22-6-7-23-18/h8-10H,2-7,11H2,1H3
• InChI Key： BMLPLYLSTLTKHK-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC2=C(C=1)C(=CC(=O)O2)CN1CCC2(CC1)OCCO2

Computed Properties

• Exact Mass: 349.1080858g/mol
• Monoisotopic Mass: 349.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one

6-Chloro-4-({1,4-Dioxa-8-Azaspiro4.5Decan-8-yl}Methyl)-7-Methyl-2H-Chromen-2-One (CAS No. 893356-22-4): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one (CAS No. 893356-22-4) stands out as a compound of significant interest. This chromen-2-one derivative has garnered attention due to its unique structural features and potential applications in various scientific fields. With the increasing demand for novel chemical entities in drug discovery and material science, understanding the properties and uses of this compound becomes crucial for researchers and industry professionals alike.

The molecular structure of 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one combines several interesting moieties: a chromen-2-one core, a chloro substituent at position 6, a methyl group at position 7, and a complex 1,4-dioxa-8-azaspiro4.5decan-8-ylmethyl side chain at position 4. This combination creates a molecule with distinct electronic and steric properties that make it valuable for various applications. The presence of the spirocyclic system in its structure is particularly noteworthy, as such systems often confer unique conformational properties to molecules.

Recent trends in chemical research show growing interest in spirocyclic compounds like 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one. These structures are frequently explored as potential pharmacophores in medicinal chemistry due to their three-dimensional complexity and ability to interact with biological targets in specific ways. The compound's chromen-2-one scaffold is also significant, as this structural motif appears in numerous natural products and bioactive molecules, making it a valuable building block for drug discovery programs.

The synthesis of 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one typically involves multi-step organic transformations. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve efficiency and reduce environmental impact. Researchers are particularly interested in developing more sustainable routes to such complex molecules, aligning with the current emphasis on green synthesis in the chemical industry.

From an applications perspective, 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one shows promise in several areas. In pharmaceutical research, its structural features suggest potential as a lead compound for various therapeutic targets. The chromen-2-one core is known to interact with numerous biological systems, while the spirocyclic amine portion could contribute to improved pharmacokinetic properties. These characteristics make it an interesting candidate for further biological evaluation.

In material science, compounds like 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one are being explored for their potential in creating novel functional materials. The combination of aromatic and heterocyclic components in its structure may lead to interesting photophysical properties, making it potentially useful in organic electronics or as a fluorescent probe. Researchers are actively investigating such applications, especially in the context of developing new optoelectronic materials.

The market for specialized chemical compounds like 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one has been growing steadily. Pharmaceutical and biotechnology companies are increasingly seeking unique chemical building blocks for their drug discovery programs. Additionally, academic research institutions require such compounds for various studies, creating a robust demand in the fine chemicals market. Suppliers are responding by improving synthesis scalability and purity standards to meet these research needs.

Quality control and characterization of 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one are critical aspects for researchers. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure compound purity and verify structural integrity. These quality assurance measures are particularly important when the compound is intended for biological testing or material applications where purity can significantly impact results.

Future research directions for 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one may include exploring its biological activity profile, optimizing its synthesis for larger-scale production, and investigating its potential in material science applications. The compound's unique structural features make it a promising candidate for further study in these areas, particularly as researchers continue to seek novel chemical entities with distinct properties.

For researchers working with 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one, proper handling and storage are essential to maintain compound stability. While not classified as hazardous, standard laboratory safety protocols should be followed when working with this chemical. Appropriate storage conditions, typically in a cool, dry environment protected from light, help preserve the compound's integrity over time.

In conclusion, 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one (CAS No. 893356-22-4) represents an interesting and valuable compound in contemporary chemical research. Its complex structure combining chromen-2-one and spirocyclic elements offers numerous possibilities for scientific exploration. As research continues to uncover new applications for such specialized compounds, 6-chloro-4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-7-methyl-2H-chromen-2-one will likely remain an important subject of study in both academic and industrial settings.